Cas no 1807939-68-9 ((7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride)

• Product Name: (7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• CAS No: 1807939-68-9
• MF: C₇H₁₅Cl₂FN₂
• MW: 217.111803293228
• MDL: MFCD18380706
• CID: 5025105
• PubChem ID: 50988388
• Update Time: 2026-02-28

(7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride
• (7S,8aS)-7-Fluorooctahydropyrrolo[1,2-a]pyrazine dihydrochloride
• (7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• NE41557
• (7S,8aS)-7-fluoro-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrochloride
• AKOS026730540
• Z1954803440
• BS-43094
• (7S,8aS)-7-Fluorooctahydropyrrolo[1,2-a]pyrazinedihydrochloride
• (7S,8aS)-7-Fluoro-octahydropyrrolo[1,2-a]pyrazine diHCl
• D79636
• EN300-73116
• 1807939-68-9
• MFCD18380706

• MDL： MFCD18380706
• Inchi： 1S/C7H13FN2.2ClH/c8-6-3-7-4-9-1-2-10(7)5-6;;/h6-7,9H,1-5H2;2*1H/t6-,7-;;/m0../s1
• InChI Key： QEPKJBTUTOXIBN-JFYKYWLVSA-N
• SMILES： Cl.Cl.F[C@@H]1CN2CCNC[C@@H]2C1

Computed Properties

• Exact Mass: 216.0596320g/mol
• Monoisotopic Mass: 216.0596320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride

Introduction to (7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine Dihydrochloride (CAS No. 1807939-68-9)

(7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1807939-68-9, belongs to the class of octahydropyrrolopyrazine derivatives, which are known for their structural complexity and potential biological activity. The presence of a fluorine atom at the 7-position and the specific stereochemistry at the 7S and 8aS positions contribute to its unique chemical properties and make it a subject of intense research interest.

The< strong>fluorine substituent in (7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. Fluorinated compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and prolong half-life in vivo. These attributes make such derivatives particularly valuable in drug development pipelines. The stereochemistry at the 7S and 8aS positions further fine-tunes the compound's interactions with biological systems, influencing both its efficacy and potential side effects.

In recent years, there has been a surge in research focused on developing novel scaffolds for treating various therapeutic areas, including central nervous system disorders, oncology, and infectious diseases. The< strong>octahydropyrrolo[1,2-a]pyrazine core is a privileged structure that has shown promise in multiple drug discovery campaigns. Its bicyclic framework provides a rich array of hydrogen bonding opportunities and can be easily modified to explore different chemical space. The dihydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for formulation into pharmaceutical products.

One of the most compelling aspects of (7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride is its potential as a lead compound for further medicinal chemistry optimization. Researchers have leveraged this scaffold to develop analogs with enhanced potency and selectivity. For instance, studies have demonstrated that modifications at the 5- and 6-positions can significantly alter the compound's binding profile to target enzymes or receptors. This flexibility underscores the versatility of octahydropyrrolopyrazines as pharmacophoric units.

The< strong>fluorinated derivative has been extensively studied in vitro and in vivo for its biological activity. Preclinical data suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors implicated in cancer progression. Additionally, it has shown neuroprotective properties in animal models of neurodegenerative diseases. These findings have prompted several pharmaceutical companies to incorporate this scaffold into their drug discovery programs. The dihydrochloride form ensures that the compound remains stable under various storage conditions, facilitating both research and development efforts.

The synthesis of (7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride presents unique challenges due to its complex stereochemistry and the need for precise functional group manipulation. Advanced synthetic techniques, such as asymmetric hydrogenation and transition metal-catalyzed reactions, are often employed to achieve the desired stereochemical outcome. The availability of high-quality starting materials and well-optimized synthetic routes are critical for producing this compound in sufficient quantities for preclinical studies.

In conclusion, (7S,8aS)-7-fluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive scaffold for designing novel therapeutics. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in addressing unmet medical needs.